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Cat. No.: S645834

Core Properties and Mechanisms at a Glance

The table below compares the fundamental characteristics of pyriprole and metaflumizone.

Property Pyriprole Metaflumizone

Chemical Class Phenylpyrazole [1] Semicarbazone [2]

Mode of Action GABA, receptor blocker [1] Sodium channel blocker (SCBI) [3] [2]

Molecular Target Inhibits GABA-gated chloride Binds to slow-inactivated sodium channels
channels [1] [2]

Biological Effect Uncontrolled nervous system activity, Paralysis (flaccid) and death [2]
paralysis, and death [1]

Primary Use Treatment of external parasites like Broad-spectrum insecticide; veterinary

fleas on dogs and cats [1] treatment for fleas and ticks [2]
Formulation Spot-on solution [1] Spot-on solution (e.g., with amitraz) [4] [2]
Example
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Efficacy and Residual Activity Findings

The available data on the effectiveness of these compounds, particularly against specific vectors, is mixed.

Compound / Study Target Pest Key Finding on Efficacy | Residual Activity

| Pyriprole [4] | Sandflies (Phlebotomus perniciosus) | « No anti-feeding effect observed on dogs. ¢ Sandfly
mortality effect was under 20% at 1 and 7 days post-treatment. | | Metaflumizone (+ Amitraz) [4] |
Sandflies (Phlebotomus perniciosus) | * A very poor anti-feeding effect (approximately 7%). ¢ Sandfly
mortality effect was under 20% at 1 and 7 days post-treatment. | | Metaflumizone (Plant Use) [5] | Residue
Dissipation (Not Efficacy) | « In a study on Aster scaber, the half-life of metaflumizone was 4.5 to 5.9 days,

indicating its persistence on crops. |

A 2008 study concluded that due to their poor performance, neither pyriprole nor the metaflumizone-
amitraz formulation could be recommended for use in programs to prevent leishmaniosis (a disease

transmitted by sandflies) [4].

Signaling Pathway and Mechanism Diagrams

The insecticides have distinct molecular mechanisms. Pyriprole targets the GABA receptor in the nervous

system, while metaflumizone targets voltage-gated sodium channels.
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Important Considerations and Data Gaps

¢ Limited Residual Activity Data: The search results lack detailed, long-term studies directly
comparing the residual activity (e.g., 30-day efficacy) of pyriprole and metaflumizone against
common pests like fleas and ticks.

o Safety Concerns: One search result indicated that a metaflumizone product (ProMeris) was
discontinued due to its association with an autoimmune disorder in dogs [2]. Furthermore, an EFSA
review identified a possible acute risk to consumers from metaflumizone residues on certain crops,
with exceedances of the acute reference dose (ARfD) identified for crops like lettuce [6].

¢ Regulatory Status: Pyriprole is noted as not approved in Great Britain/UK, though it has EU
approval [1].
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How to Proceed with Your Research

Given the gaps in the available search results, you may need to conduct a deeper investigation:

e Search Specialized Databases: Look for more comprehensive data on repositories like the PubMed
database or regulatory agency websites (e.g., European Medicines Agency - EMA).

¢ Consult Primary Literature: Seek out the original studies and manufacturer data for the specific
spot-on products to find detailed efficacy and residual activity study reports.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://www.smolecule.com/products/s645834?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/vsdb/Reports/1370.htm
https://en.wikipedia.org/wiki/Metaflumizone
https://www.targetmol.com/compound/metaflumizone
https://pubmed.ncbi.nlm.nih.gov/18416253/
https://applbiolchem.springeropen.com/articles/10.1186/s13765-022-00681-2
https://applbiolchem.springeropen.com/articles/10.1186/s13765-022-00681-2
https://pmc.ncbi.nlm.nih.gov/articles/PMC7448031/
https://www.smolecule.com/products/b645834#pyriprole-residual-activity-comparison-with-metaflumizone
https://www.smolecule.com/products/b645834#pyriprole-residual-activity-comparison-with-metaflumizone
https://www.smolecule.com/products/b645834#pyriprole-residual-activity-comparison-with-metaflumizone
https://www.smolecule.com/products/b645834#pyriprole-residual-activity-comparison-with-metaflumizone
https://www.smolecule.com/products/s645834?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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